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Compound of Interest

Compound Name: methyl 3-methyl-4-oxobutanoate
CAS No.: 65038-34-8
Cat. No.: B2602097

Get Quote

Executive Hazard Profile & Identification

Before initiating any disposal procedure, you must validate the chemical identity and its current
state. Methyl 3-methyl-4-oxobutanoate is a bifunctional intermediate containing both an ester
and a terminal aldehyde group. This dual functionality dictates its specific disposal stream.
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Property

Specification

Operational Implication

Chemical Name

Methyl 3-methyl-4-

oxobutanoate

Primary identifier for waste

tags.

CAS Number

65038-34-8

Use for precise inventory

tracking.

Functional Groups

Ester (-COOCHs), Aldehyde (-
CHO)

Flammability and Oxidation

risk.

RCRA Status

Non-Listed (Characteristic
D001)

Regulated as Ignitable Waste
(if FP < 60°C).[1]

Stability

Susceptible to autoxidation

Old containers may contain

organic acids or peroxides.

Critical Safety Warning

Do not treat this merely as "organic waste." The aldehyde moiety at the C4 position renders

this compound susceptible to autoxidation upon prolonged air exposure, potentially forming

acidic byproducts or unstable peracids.

Pre-Disposal Assessment Protocol

You must characterize the waste before pouring it into a drum. Follow this logic to prevent

cross-contamination or reaction in the central waste stream.

Step 1: Physical State Inspection

» Visual Check: The liquid should be clear to pale yellow.

 Turbidity/Solids: If the liquid is cloudy or contains crystals, polymerization (trimerization of the

aldehyde) or oxidation (formation of carboxylic acid solids) may have occurred.

o Action: Do not consolidate with bulk solvents. Label as "High Hazard: Potential

Peroxides/Polymers" and request a separate pickup.

e Odor Check: A sharp, acrid smell indicates significant oxidation to the corresponding

carboxylic acid.
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Step 2: Compatibility Verification

e Incompatible: Strong Oxidizers (Nitric acid, Peroxides), Strong Bases (causes ester
hydrolysis and exothermic condensation), Amines.

o Compatible: Non-halogenated organic solvents (Acetone, Ethyl Acetate, Methanol).

Disposal Workflow & Decision Logic

The following diagram illustrates the decision-making process for disposing of Methyl 3-
methyl-4-oxobutanoate.
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Waste: Methyl 3-methyl-4-oxobutanoate

1. Check Physical State
(Clear vs. Cloudy/Crystals)

Solids Present?

No (Clear Liquid)\Yes (Polymer/Peroxide Risk)

Stream C: Lab Pack
(Separate Container)

2. Is it Pure or a Mixture?

Reaction Mixture

Pure Substance

Contains Halogens?
Standard Path (DCM, Chloroform)

No es

Stream A: Non-Halogenated Stream B: Halogenated

Organic Waste (High BTU) Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for categorizing Methyl 3-methyl-4-oxobutanoate waste streams
based on purity and physical state.
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Step-by-Step Disposal Procedures
Scenario A: Routine Disposal (Pure or Solvent Mixture)

Context: Disposal of excess reagent or non-halogenated reaction mixtures.

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container. Avoid
metal cans if the waste is old/acidic.

e Labeling:
o Attach a hazardous waste tag immediately.
o Must list: "Methyl 3-methyl-4-oxobutanoate".[2][3]

o Constituents: If mixed, list all solvents (e.g., "70% Ethyl Acetate, 30% Methyl 3-methyl-4-
oxobutanoate”).

o Hazard Checkboxes: [x] Flammable [x] Irritant.
» Consolidation:
o Pour into the Non-Halogenated Organic Solvent carboy.

o Crucial: Ensure the receiving carboy does not contain nitric acid or concentrated sulfuric
acid waste.

o Closure: Cap tightly. Aldehydes release volatile organic compounds (VOCs) that are
respiratory irritants.

Scenario B: Spill Management (Immediate Action)

Context: Benchtop spill (< 500 mL).

o Evacuate & Ventilate: Remove ignition sources immediately. The ester functionality makes
this flammable.

o PPE: Nitrile gloves, lab coat, safety goggles.
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e Absorb:
o Use Vermiculite or Sand.

o Do NOT use: Paper towels or sawdust (combustible materials increase fire risk with
flammable esters).

o Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty bag.
o Label: "Debris from Aldehyde/Ester Spill - Flammable."

Regulatory & Compliance Data (RCRA)

When manifesting this waste for external disposal (via a vendor like Clean Harbors or Veolia),
use the following codes.

Parameter Code/Value Explanation

Ignitable Characteristic (Flash
EPA Waste Code D001 point likely < 60°C or
combustible liquid).

Not P-listed or U-listed

Secondary Code None -
specifically.

o Esters, n.o.s. (Methyl 3-methyl-  "n.o.s.” = Not Otherwise
DOT Shipping Name -~
4-oxobutanoate) Specified.

DOT Hazard Class 3 (Flammable Liquid) Standard for low MW esters.

) Indicates minor to moderate
Packing Group Il q
anger.

Expert Insight: While this compound is not explicitly U-listed, "Generator Knowledge" implies
that its flammability and aldehyde reactivity make it a hazardous waste. You cannot dispose of
this down the drain.[4]
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o United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA regulations regarding D001 ignitability
and F-listed solvents.[1] [Link]

+ National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[5] Chapter 6: Working with Chemicals (Aldehydes and Esters). [Link]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200.[6] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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